Cas no 1206997-46-7 (N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide)

• Product Name: N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide
• CAS No: 1206997-46-7
• MF: C₂₃H₃₀N₄O₂S
• MW: 426.574903964996
• CID: 5822766
• PubChem ID: 45508802
• Update Time: 2025-07-18

N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-[(1-benzylpiperidin-4-yl)amino]-2-oxoethyl]-1,3-thiazol-2-yl]cyclopentanecarboxamide
• N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide
• CHEMBL4935583
• 1206997-46-7
• AKOS024628406
• F2202-2336
• N-(4-(2-((1-benzylpiperidin-4-yl)amino)-2-oxoethyl)thiazol-2-yl)cyclopentanecarboxamide

• Inchi： 1S/C23H30N4O2S/c28-21(14-20-16-30-23(25-20)26-22(29)18-8-4-5-9-18)24-19-10-12-27(13-11-19)15-17-6-2-1-3-7-17/h1-3,6-7,16,18-19H,4-5,8-15H2,(H,24,28)(H,25,26,29)
• InChI Key： JZMCPMFUWIPWEC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(CC(NC3CCN(CC4=CC=CC=C4)CC3)=O)=CS2)=O)CCCC1

Computed Properties

• Exact Mass: 426.20894739g/mol
• Monoisotopic Mass: 426.20894739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Additional information on N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide

Comprehensive Analysis of N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide (CAS No. 1206997-46-7)

N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide, with the CAS number 1206997-46-7, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a benzylpiperidine moiety with a thiazole ring and a cyclopentanecarboxamide group. Such a configuration suggests potential applications in drug discovery, particularly in targeting specific enzymes or receptors. Researchers are increasingly exploring its properties due to its modular design, which allows for versatile modifications to enhance bioavailability and efficacy.

The compound's molecular structure is a focal point for scientists investigating small-molecule therapeutics. Its thiazole component is known for its role in medicinal chemistry, often contributing to antimicrobial and anti-inflammatory activities. Meanwhile, the benzylpiperidine segment is frequently associated with central nervous system (CNS) targeting, making this compound a candidate for neurological disorder research. Current trends in AI-driven drug design and computational chemistry have further amplified interest in such molecules, as they can be virtually screened for binding affinities against various biological targets.

One of the most searched questions regarding CAS 1206997-46-7 is its synthetic pathway and scalability. Organic chemists emphasize the importance of optimizing its synthesis to ensure high yields and purity, which are critical for preclinical studies. Recent advancements in green chemistry have also prompted discussions about environmentally friendly synthesis routes for complex molecules like this. Additionally, the compound's solubility and stability under physiological conditions are key parameters being evaluated to determine its suitability for further development.

In the context of personalized medicine, N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide represents a promising scaffold for designing tailored therapies. Its modularity aligns with the growing demand for precision therapeutics, where compounds are engineered to interact with specific genetic or molecular profiles. This has led to collaborations between academic institutions and biotech firms to explore its potential in treating niche medical conditions, a topic frequently queried in scientific databases and patent filings.

From a commercial perspective, the compound's intellectual property status and market potential are hot topics. With the rise of biopharmaceutical startups, there is heightened interest in licensing or developing derivatives of CAS 1206997-46-7. Analysts predict that its applications in oncology or neurodegenerative diseases could drive demand, especially if preclinical data demonstrates favorable pharmacokinetics. However, challenges such as regulatory approval and cost-effective production remain critical considerations for stakeholders.

In summary, N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide (CAS 1206997-46-7) exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted structure and potential applications make it a subject of ongoing research, with implications for drug development pipelines and biomedical advancements. As scientific inquiries and industrial interest continue to grow, this compound is poised to remain a key player in the evolving landscape of bioactive molecules.